N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide (MSPM) is a nitrogen-containing heterocyclic compound that has been widely studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. MSPM is a synthetic compound that has been used in a variety of scientific research applications, including drug discovery and development, and as an intermediate in the synthesis of other compounds.
Scientific Research Applications
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide has been used in a variety of scientific research applications, including drug discovery and development, organic synthesis, and biochemistry. In drug discovery and development, this compound has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of cancer cells. In organic synthesis, this compound has been used as an intermediate in the synthesis of other compounds. In biochemistry, this compound has been used to study the mechanism of action of enzymes and other proteins.
Mechanism of Action
Target of Action
The primary target of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide is the Cell division protein ZipA . This protein is found in Escherichia coli (strain K12) and its homolog is present in Shigella flexneri . The ZipA protein plays a crucial role in bacterial cell division.
Advantages and Limitations for Lab Experiments
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide has several advantages and limitations when used in laboratory experiments. One advantage of using this compound is that it is relatively easy to synthesize and can be used as an intermediate in the synthesis of other compounds. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, making it useful for studying the mechanism of action of enzymes and other proteins. However, this compound has not been extensively studied and its mechanism of action is not fully understood, making it difficult to predict its effects in vivo.
Future Directions
The potential applications of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide are numerous and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Future studies should focus on the effects of this compound in vivo, as well as its potential as an anti-inflammatory and anti-cancer agent. Additionally, further research is needed to evaluate the safety and efficacy of this compound in clinical trials. Finally, research should focus on the development of new synthesis methods for this compound and the synthesis of novel derivatives of this compound, which may have improved therapeutic properties.
Synthesis Methods
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-methylbenzamide can be synthesized using a variety of methods, including the reaction of an amine with a methylbenzamide derivative, the reaction of a pyridazine derivative with a methylbenzamide derivative, and the reaction of a 6-methanesulfonylpyridazine derivative with a methylbenzamide derivative. The most commonly used method is the reaction of a 6-methanesulfonylpyridazine derivative with a methylbenzamide derivative, which yields this compound as the product.
properties
IUPAC Name |
4-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c1-13-6-8-14(9-7-13)19(23)20-16-5-3-4-15(12-16)17-10-11-18(22-21-17)26(2,24)25/h3-12H,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAOPKRYCNLLJDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.